N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C19H21N5O4/c1-19(2,3)24-17-13(8-22-24)18(26)23(10-21-17)9-16(25)20-7-12-4-5-14-15(6-12)28-11-27-14/h4-6,8,10H,7,9,11H2,1-3H3,(H,20,25)
• InChI Key: QCRGANJYQBDDDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol
• CAS No.: 863448-08-2

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a pyrazolo[3,4-d]pyrimidine derivative characterized by a benzodioxole moiety linked via a methylene-acetamide bridge to a pyrazolopyrimidinone core substituted with a tert-butyl group. This scaffold is structurally analogous to kinase inhibitors and antifolate agents, where the pyrazolo[3,4-d]pyrimidine ring system serves as a purine mimetic for targeting nucleotide-binding domains .

Biological Activity

N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the compound's synthesis, biological effects, and related case studies.

Synthesis of the Compound

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide involves several chemical reactions that integrate the benzodioxole and pyrazolo-pyrimidine moieties. The synthetic route typically follows these steps:

• Formation of the Benzodioxole Derivative : The 1,3-benzodioxole structure is synthesized through a series of reactions starting from appropriate phenolic compounds.
• Synthesis of Pyrazolo[3,4-d]pyrimidine : This involves cyclization reactions that form the pyrazolo-pyrimidine core.
• Final Coupling Reaction : The two components are coupled using acetamide chemistry to yield the final product.

Antitumor Activity

Recent studies have evaluated the antitumor properties of similar compounds containing the benzodioxole and pyrazolo-pyrimidine structures. For instance, a series of N-aryl derivatives were tested against various cancer cell lines, revealing significant growth inhibition:

Compound	Cell Line	IC50 (μM)
C7	A549	2.06 ± 0.09
C16	MCF-7	2.55 ± 0.34
C27	HeLa	2.07 ± 0.88
C27	A549	3.52 ± 0.49

These results indicate that compounds with similar structural features may exhibit potent antitumor activity, suggesting that N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide could have therapeutic potential in oncology .

The mechanism by which these compounds exert their biological effects often involves the inhibition of specific kinases associated with cancer progression. For example, compounds related to this structure have been shown to selectively inhibit Src family kinases (SFKs), which play a crucial role in cell signaling pathways linked to tumor growth .

Case Studies and Research Findings

Several studies have documented the biological effects of related compounds:

• In Vivo Studies : In animal models, benzodioxole derivatives have demonstrated significant inhibition of tumor growth when administered orally, indicating favorable pharmacokinetic properties .
• Pharmacokinetics : Compounds similar to N-(1,3-benzodioxol-5-ylmethyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide exhibit excellent absorption and prolonged half-lives in vivo, enhancing their potential as therapeutic agents .

Comparison with Similar Compounds

Pyrazolo[3,4-d]pyrimidine vs. Pyrazolo[1,5-a]pyrazine

A structurally related compound, 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-fluoro-4-methylphenyl)acetamide (), replaces the pyrazolo[3,4-d]pyrimidine core with a pyrazolo[1,5-a]pyrazine system. This alteration reduces planarity and hydrogen-bonding capacity due to the absence of the pyrimidinone oxygen, likely diminishing affinity for ATP-binding pockets in kinases .

Substituent Effects on the Pyrazolo[3,4-d]pyrimidine Ring

• The dimethylphenyl substituent may enhance lipophilicity (clogP ~3.2) but reduce metabolic stability .
• Tert-butyl substituent : The bulky tert-butyl group in the target compound likely improves steric shielding of the pyrazolopyrimidine core, reducing cytochrome P450-mediated metabolism and extending half-life .

Functional Group Modifications

Benzodioxole vs. Fluorinated Aryl Groups

• The benzodioxole moiety in the target compound contributes to moderate aqueous solubility (predicted ~25 μM) and may engage in π-π interactions with hydrophobic enzyme pockets.
• However, the fluorine may increase toxicity risks .

Pharmacokinetic and Pharmacodynamic Profiles

Property	Target Compound	3,4-Dimethylphenyl Analog ()	Pyrazolo[1,5-a]pyrazine Analog ()
Molecular Weight	~416.4 g/mol	417.4 g/mol	~452.5 g/mol
clogP	~2.8 (estimated)	~3.2	~3.5
Metabolic Stability	High (tert-butyl shielding)	Moderate (aryl oxidation susceptibility)	Low (fluorine-mediated CYP inhibition)
Target Affinity	Kinases (e.g., EGFR, VEGFR)	Broader kinase selectivity	Uncertain (non-purine-like core)

Q & A

Q. Table 1: Key Synthetic Intermediates and Characterization

Intermediate	Key Spectral Data (¹H NMR)	Reference
1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidine-5-carboxylic acid	δ 1.45 (s, 9H, t-Bu), δ 8.70 (s, 1H, pyrimidine H)
N-(1,3-benzodioxol-5-ylmethyl)amine	δ 4.30 (s, 2H, CH₂), δ 6.85–6.95 (m, 3H, Ar-H)

Q. Table 2: Recommended Assay Conditions for Bioactivity Screening

Assay Type	Protocol Details	Reference
Kinase Inhibition	ADP-Glo™, 10 µM ATP, 1 h incubation, λex/em = 340/460 nm
Cytotoxicity (MTT)	48 h incubation, 10% FBS, IC₅₀ calculation via GraphPad Prism